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Compound of Interest

1-(2-Bromo-5-
Compound Name: ,
nitrophenyl)ethanone

Cat. No.: B3148593

Essential Safety and Handling Guide for 1-(2-Bromo-
5-nitrophenyl)ethanone

This guide provides crucial safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling 1-(2-Bromo-5-nitrophenyl)ethanone
(CAS No. 65130-31-6). The following procedures are designed to minimize risk and ensure a
safe laboratory environment.

Hazard Summary

1-(2-Bromo-5-nitrophenyl)ethanone is a hazardous substance that requires careful handling.
The primary hazards are summarized below.
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Hazard Class Hazard Statement
Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed
Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation

Serious Eye Damage/Eye Irritation (Category

2n) H319: Causes serious eye irritation

Acute Toxicity, Inhalation (Category 4) H332: Harmful if inhaled

Specific Target Organ Toxicity — Single ] o
) H335: May cause respiratory irritation
Exposure (Category 3), Respiratory System

The hazard statements are based on similar chemical profiles and general classifications for
compounds of this nature.[1]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure through inhalation, skin contact, and eye
contact.[2][3][4] The following table outlines the required PPE for handling 1-(2-Bromo-5-
nitrophenyl)ethanone.
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Specifications and

Body Part PPE Required .
Recommendations
Nitrile or neoprene gloves are
) ) recommended. Always inspect
Hands Chemical-resistant gloves
gloves for tears or holes before
use.[4]
Must be worn at all times in the
Safety goggles with side- laboratory. A face shield
Eyes/Face ) ) ) N ]
shields or a face shield provides additional protection

against splashes.[4]

A fully buttoned lab coat
should be worn. For larger
Laboratory coat or impervious quantities or tasks with a high
Body clothing risk of splashing, chemical-
resistant overalls or an apron

may be necessary.[5]

Required when handling the
powder outside of a certified
chemical fume hood or when
aerosolization is possible. The
Respiratory NIOSH-approved respirator type of respirator (e.g., N95,
half-mask, or full-face) should
be selected based on a risk
assessment of the specific

procedure.[3][5]

Shoes must fully cover the feet
Feet Closed-toe shoes ) )
to protect against spills.[3]

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is essential for minimizing exposure and ensuring
safety.

1. Preparation and Pre-Handling:
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e Ensure a certified chemical fume hood is operational.

» Verify that a safety shower and eyewash station are accessible and functional.
o Gather all necessary equipment and reagents before starting the experiment.
e Put on all required PPE as detailed in the table above.

2. Handling the Compound:

» All weighing and handling of solid 1-(2-Bromo-5-nitrophenyl)ethanone must be conducted
in a chemical fume hood to avoid inhalation of dust.

e Use a spatula to handle the solid. Avoid creating dust.

« If dissolving the compound, add the solvent to the solid slowly to prevent splashing.
o Keep containers with the chemical tightly closed when not in use.

3. Post-Handling and Clean-up:

» Decontaminate all surfaces and equipment that came into contact with the chemical using an
appropriate solvent (e.g., ethanol or acetone), followed by soap and water.

e Remove PPE in the correct order to avoid cross-contamination. Gloves should be removed
last.

e Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Waste containing 1-(2-Bromo-5-nitrophenyl)ethanone is considered hazardous and must be
disposed of correctly. As a brominated organic compound, it is classified as halogenated waste.

[6]

1. Waste Segregation:
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» Crucially, do not mix halogenated waste with non-halogenated organic waste.[7][8] This is
critical for proper disposal and can significantly impact disposal costs.[8]

o Collect all waste containing 1-(2-Bromo-5-nitrophenyl)ethanone, including contaminated
consumables (e.g., gloves, weighing paper, pipette tips), in a designated, labeled hazardous
waste container for halogenated organic waste.[6][9]

2. Container Management:

o Use a chemically resistant container, clearly labeled "Halogenated Organic Waste" and
listing all contents, including 1-(2-Bromo-5-nitrophenyl)ethanone.[8]

o Keep the waste container securely closed when not in use.[8]

» Store the waste container in a designated satellite accumulation area within the laboratory,
preferably in secondary containment.[8]

3. Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal company.[7]

Visualized Workflows and Relationships

The following diagrams illustrate the safe handling workflow and the logical relationships
between hazards and protective measures.
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Safe Handling Workflow for 1-(2-Bromo-5-nitrophenyl)ethanone

Post-Handling

Decontaminate Surfaces |—>| Remove PPE |—> Wash Hands

Waste Disposal

Segregate Halogenated Waste |—>| Store in Labeled Container |—>| Dispose via EHS

Preparation Handling

Don PPE |—>| Set up in Fume Hood |—Freceed to handiin Weigh Compound |—>| Perform Experiment

Generate waste

Click to download full resolution via product page

Caption: Workflow for handling 1-(2-Bromo-5-nitrophenyl)ethanone.

Hazard and Protective Measures Relationship

1-(2-Bromo-5-nitrophenyl)ethanone

Inhalation Hazard Skin Irritant Eye Irritant Ingestion Hazard
(H332, H335) (H319) (H302)

Respirator Fume Hood Gloves Lab Coat Goggles / Face Shield Proper Hygiene
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Caption: Relationship between hazards and protective measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 1-(2-Bromo-
5-nitrophenyl)ethanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3148593#personal-protective-equipment-for-
handling-1-2-bromo-5-nitrophenyl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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